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Compound of Interest

Compound Name: Carbamazepine-d2

Cat. No.: B563432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of

Carbamazepine-d2, a deuterated analog of Carbamazepine. This stable isotope-labeled

compound is primarily utilized as an internal standard in quantitative mass spectrometry-based

analyses, such as pharmacokinetic and metabolic studies. Adherence to this protocol will

ensure the accurate and reproducible preparation of Carbamazepine-d2 stock solutions for

research and development applications.

Physicochemical Data and Solubility
A summary of the relevant physicochemical properties of Carbamazepine and its deuterated

analog, Carbamazepine-d2, is presented in the table below. This information is critical for the

accurate preparation of stock solutions.
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Property Carbamazepine Carbamazepine-d2

Molecular Formula C₁₅H₁₂N₂O C₁₅H₁₀D₂N₂O[1]

Molecular Weight 236.27 g/mol [2] 238.28 g/mol [1][2]

CAS Number 298-46-4[1] 1189902-21-3[1][2]

Appearance
White to off-white crystalline

solid
White solid[2]

Purity ≥98% >95%

Solubility

Soluble in ethanol (~3 mg/mL),

DMSO (~25 mg/mL), and

Dimethylformamide (DMF)

(~25 mg/mL). Sparingly

soluble in aqueous buffers.[1]

Based on the structure of the

parent compound, similar

solubility in organic solvents

such as acetonitrile, DMSO,

and ethanol is expected.

Storage

Store at -20°C for long-term

stability (≥ 4 years).[1]

Solutions in methanol are

stable at 2-8°C.

Store at 2-8°C in a refrigerator.

[2]

Experimental Protocol
This section outlines the materials required and a step-by-step procedure for the preparation of

a 1 mg/mL Carbamazepine-d2 stock solution.

Materials and Equipment
Carbamazepine-d2 (solid)

Dimethyl sulfoxide (DMSO), HPLC grade or equivalent

Acetonitrile, HPLC grade or equivalent

Methanol, HPLC grade or equivalent

Analytical balance
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Calibrated pipettes

Volumetric flasks (Class A)

Vortex mixer

Sonicator

Amber glass vials with screw caps for storage

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation (1 mg/mL in DMSO)
Safety Precautions: Before starting, review the Safety Data Sheet (SDS) for

Carbamazepine-d2 and all solvents used. Handle the compounds and solvents in a well-

ventilated fume hood. Wear appropriate PPE.

Weighing: Accurately weigh the desired amount of Carbamazepine-d2 solid using an

analytical balance. For a 1 mg/mL stock solution, a common practice is to weigh out 1 mg.

Dissolution: Transfer the weighed Carbamazepine-d2 into a clean, dry volumetric flask. Add

a small amount of DMSO to the flask to dissolve the solid.

Mixing: Gently swirl the flask to facilitate dissolution. If necessary, use a vortex mixer at a low

speed or sonicate for a few minutes to ensure complete dissolution.

Volume Adjustment: Once the solid is completely dissolved, add DMSO to the flask up to the

calibration mark to achieve the final desired concentration of 1 mg/mL.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the prepared stock solution into a clearly labeled amber glass vial to

protect it from light. Store the stock solution at -20°C for long-term storage. For short-term

use, storage at 2-8°C is also acceptable.

A flowchart illustrating the preparation of the Carbamazepine-d2 stock solution.
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Preparation of Carbamazepine-d2 Stock Solution

Start

Accurately weigh
Carbamazepine-d2 solid

Transfer solid to
volumetric flask

Add a small amount
of solvent (e.g., DMSO)

Vortex/Sonicate until
fully dissolved

Add solvent to final
volume

Cap and invert to mix

Transfer to labeled amber vial
and store at -20°C or 2-8°C

End
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Workflow for preparing Carbamazepine-d2 stock solution.
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Signaling Pathway and Mechanism of Action
Carbamazepine, the parent compound of Carbamazepine-d2, is an anticonvulsant and mood-

stabilizing drug. Its primary mechanism of action involves the inhibition of voltage-gated sodium

channels. By binding to the inactivated state of these channels, Carbamazepine stabilizes the

neuronal membrane and reduces the excitability of neurons, thereby preventing the repetitive

firing that leads to seizures. While Carbamazepine-d2 is used as an internal standard and not

for its therapeutic effects, understanding the mechanism of the parent compound is crucial for

its application in pharmacological studies.

Carbamazepine Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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